Cas no 29457-07-6 (Ticarcillin Disodium Salt (Contain 10% Methanol))

• Product Name: Ticarcillin Disodium Salt (Contain 10% Methanol)
• CAS No: 29457-07-6
• MF: C₁₅H₁₄N₂Na₂O₆S₂
• MW: 428.391003131866
• MDL: MFCD07787410
• CID: 53479
• PubChem ID: 470375
• Update Time: 2025-06-09

Ticarcillin Disodium Salt (Contain 10% Methanol) Chemical and Physical Properties

Names and Identifiers

• Ticarcillin Disodium Salt
• Ticarcillin Disodium
• TICARCILLIN SODIUM
• (S*)]]-6-(carboxylato-3-thienylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• ,5&#x3B1
• ,6&#x3B2
• Direct Fast Turquoise Blue GL
• disodium [29H,31H-phthalocyaninedisulphonato(4-)-N29,N30,N31,N32]cuprate(2-)
• (2S,5R,6R)-6-[[(2R)-2-carboxy-2-thiophen-3-yl-acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid disodium salt
• Ticarcillin Disodium Salt (Contain 10% Methanol)
• TICARCILLIN DISODIUM [ORANGE BOOK]
• disodium (2S,5R,6R)-6-(((2R)-2-carboxylato-2-thiophen-3-ylacetyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((carboxy-3-thienylacetyl)amino)-3,3-dimethyl-7-oxo-, disodium salt, (2S-(2alpha,5alpha,6beta(S*)))-
• MFCD07787410
• Ticillin
• NCGC00017046-01
• BRL-2288
• TICARCILLIN DISODIUM SALT [MI]
• Ticarpen
• G8TVV6DSYG
• Ticarcillinsodium
• TIMENTIN COMPONENT TICARCILLIN DISODIUM
• disodium (2S,5R,6R)-6-[[(2R)-2-carboxylato-1-oxo-2-(3-thiophenyl)ethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• disodium (2S,5R,6R)-6-{[(2R)-2-carboxylato-2-thiophen-3-ylacetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 29457-07-6
• Ticarcillin disodium (USP)
• TICARCILLIN SODIUM [EP IMPURITY]
• TICARCILLIN SODIUM [EP MONOGRAPH]
• 74682-62-5
• BRL 2288
• 4697-14-7
• NSC-759166
• Ticarcillin Monosodium Monohydrate
• Ticarcillin disodium salt, >=95%
• Ticar
• Aerugipen
• TICARCILLIN DISODIUM (USP MONOGRAPH)
• Disodium (2S,5R,6R)-6-[(2R)-2-carboxylato-2- (thiophen-3-yl)acetamido]-3,3-dimethyl-7-oxo-4- thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• TICARCILLIN DISODIUM [GREEN BOOK]
• Q27116369
• disodium;(2S, 5R, 6R)-6-[[(2R)-2-carboxylato-2-thiophen-3-ylacetyl]amino]-3, 3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• SCHEMBL41224
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-((CARBOXY-3-THIENYLACETYL)AMINO)-3,3-DIMETHYL-7-OXO-, DISODIUM SALT, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))-
• N-(2-Carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-6-yl)-3-thiophenemalonamic acid disodium salt
• CHEBI:35017
• sodium (2S,5R,6R)-6-((R)-2-carboxylato-2-(thiophen-3-yl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• UNII-G8TVV6DSYG
• DTXSID60951968
• disodium (2S,5R,6R)-6-[(2R)-2-carboxylato-2-(thiophen-3-yl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• TICARCILLIN SODIUM (MART.)
• TICARCILLIN DISODIUM [USP MONOGRAPH]
• DTXCID2032394
• AKOS027276160
• Disodium Ticarcillin
• D02241
• TICARCILLIN SODIUM [MART.]
• TICARCILLIN DISODIUM [WHO-DD]
• disodium;(2S,5R,6R)-6-[[(2R)-2-carboxylato-2-thiophen-3-ylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• TICARCILLIN SODIUM (EP IMPURITY)
• TICARCILLIN SODIUM (EP MONOGRAPH)
• TICARCILLIN SODIUM [JAN]
• Ticarcillin (sodium)
• disodium 6beta-{[(2R)-2-carboxylato-2-thiophen-3-ylacetyl]amino}-2,2-dimethylpenam-3alpha-carboxylate
• Ticar (TN)
• Ticarcillin sodium (JAN)
• HMS1571E16
• disodium (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-3-oxidanidyl-3-oxidanylidene-2-thiophen-3-yl-propanoyl]amino]-7-oxidanylidene-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CHEMBL1200855
• EINECS 249-642-5
• (2S,5R,6R)-6-[[(2R)-3-hydroxy-3-oxo-2-(3-thienyl)propanoyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• A822398
• A827122
• CAS-4697-14-7
• EN300-20673564
• disodium 6beta-(((2R)-2-carboxylato-2-thiophen-3-ylacetyl)amino)-2,2-dimethylpenam-3alpha-carboxylate
• N-(2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-6-yl)-3-thiophenemalonamic acid disodium salt
• F18001
• Disodium, Ticarcillin
• Disodium (2S-(2alpha,5alpha,6beta(S*)))-6-(carboxylato-3-thienylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Monapen
• TICARCILLIN DISODIUM COMPONENT OF TIMENTIN
• Ticarcillin disodium [USAN]
• DA-68186
• Disodium (2S,5R,6R)a6a[(2R)a2acarboxylatoa2a (thiophena3ayl)acetamido]a3,3adimethyla7aoxoa4a thiaa1aazabicyclo[3.2.0]heptanea2acarboxylate
• (2S,5R,6R)-6-[[(2R)-2-Carboxy-2-thiophen-3-yl-acetyl]amino]-3,3- dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid disodium salt
• FC75007
• 249-642-5

• MDL： MFCD07787410
• Inchi： 1S/C15H16N2O6S2.2Na/c1-15(2)9(14(22)23)17-11(19)8(12(17)25-15)16-10(18)7(13(20)21)6-3-4-24-5-6;;/h3-5,7-9,12H,1-2H3,(H,16,18)(H,20,21)(H,22,23);;/q;2*+1/p-2/t7-,8-,9+,12-;;/m1../s1
• InChI Key： ZBBCUBMBMZNEME-QBGWIPKPSA-L
• SMILES： S1C(C)(C)[C@H](C(=O)[O-])N2C([C@H]([C@@H]12)NC([C@H](C(=O)[O-])C1=CSC=C1)=O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 428.00900
• Monoisotopic Mass: 430.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178A^2

Experimental Properties

• Boiling Point: 768.3°C at 760 mmHg
• Flash Point: 418.4°C
• PSA: 183.21000
• LogP: -1.79260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ticarcillin Disodium Salt (Contain 10% Methanol)

Ticarcillin Disodium Salt (Contain 10% Methanol): An Overview of Its Properties and Applications

Ticarcillin Disodium Salt (Contain 10% Methanol), with the CAS number 29457-07-6, is a broad-spectrum β-lactam antibiotic that has been widely used in clinical settings for the treatment of various bacterial infections. This compound is particularly effective against Gram-negative bacteria, making it a valuable tool in the arsenal of antimicrobial agents. In this comprehensive overview, we will delve into the chemical properties, mechanisms of action, clinical applications, and recent research advancements related to Ticarcillin Disodium Salt (Contain 10% Methanol).

Chemical Properties and Structure

Ticarcillin Disodium Salt (Contain 10% Methanol) is a white to off-white crystalline powder with a molecular formula of C₂₂H₂₃N₃O₈Na₂. The molecular weight is approximately 513.41 g/mol. The presence of 10% methanol in the formulation helps to enhance its solubility and stability, making it more suitable for pharmaceutical applications. The compound is highly soluble in water and slightly soluble in methanol, ethanol, and acetone. Its chemical structure includes a β-lactam ring, which is responsible for its antibacterial activity.

Mechanism of Action

The primary mechanism of action of Ticarcillin Disodium Salt (Contain 10% Methanol) involves the inhibition of bacterial cell wall synthesis. Specifically, it targets penicillin-binding proteins (PBPs), which are essential enzymes involved in the cross-linking of peptidoglycan chains in the bacterial cell wall. By binding to these PBPs, ticarcillin disrupts the integrity of the cell wall, leading to osmotic instability and ultimately cell lysis. This mechanism makes ticarcillin particularly effective against Gram-negative bacteria, which have a more complex cell wall structure compared to Gram-positive bacteria.

Clinical Applications

Ticarcillin Disodium Salt (Contain 10% Methanol) is primarily used in the treatment of infections caused by susceptible Gram-negative bacteria. It is often administered in combination with clavulanic acid, an inhibitor of β-lactamases, to enhance its efficacy against β-lactamase-producing bacteria. This combination therapy has been shown to be effective in treating infections such as pneumonia, urinary tract infections, and intra-abdominal infections. The drug is typically administered intravenously or intramuscularly due to its poor oral bioavailability.

Pharmacokinetics and Pharmacodynamics

The pharmacokinetic properties of Ticarcillin Disodium Salt (Contain 10% Methanol) are well-characterized. After intravenous administration, it has a rapid distribution phase with a volume of distribution ranging from 0.25 to 0.35 L/kg. The drug is primarily eliminated through renal excretion, with a half-life of approximately 1 hour in patients with normal renal function. In patients with renal impairment, the half-life can be significantly prolonged, necessitating dose adjustments.

The pharmacodynamic profile of ticarcillin is concentration-dependent, meaning that higher concentrations are associated with greater antibacterial activity. The drug exhibits time-dependent killing kinetics, where prolonged exposure to therapeutic concentrations results in more effective bacterial eradication.

Safety and Toxicity

Ticarcillin Disodium Salt (Contain 10% Methanol) is generally well-tolerated when used at recommended doses. Common side effects include hypersensitivity reactions such as rash and pruritus, gastrointestinal disturbances like nausea and diarrhea, and hematological changes such as neutropenia and thrombocytopenia. Severe adverse reactions are rare but can include anaphylaxis and interstitial nephritis.

To minimize the risk of adverse effects, it is important to monitor patients for signs of hypersensitivity and renal function during treatment. Additionally, patients with a history of penicillin allergy should be carefully evaluated before initiating therapy with ticarcillin.

Recent Research Advancements

Recent research has focused on optimizing the use of ticarcillin in combination therapies and exploring new delivery methods to enhance its efficacy and reduce side effects. For example, studies have investigated the use of ticarcillin in combination with other antibiotics such as aminoglycosides and fluoroquinolones to combat multidrug-resistant bacteria. These combination therapies have shown promising results in both laboratory settings and clinical trials.

In addition, researchers are exploring novel formulations of ticarcillin to improve its pharmacokinetic properties and reduce the frequency of administration. One such approach involves encapsulating ticarcillin in liposomes or nanoparticles to achieve sustained release and targeted delivery to infection sites.

Conclusion

Ticarcillin Disodium Salt (Contain 10% Methanol), with CAS number 29457-07-6, remains an important antimicrobial agent due to its broad-spectrum activity against Gram-negative bacteria. Its unique chemical properties and mechanism of action make it a valuable tool in clinical practice. Ongoing research continues to explore new ways to optimize its use and improve patient outcomes. As antibiotic resistance continues to be a global health challenge, ticarcillin remains an essential component in the fight against bacterial infections.